Cas no 1598148-59-4 (4-2-(cyclohexylsulfanyl)ethylpiperidine)

• Product Name: 4-2-(cyclohexylsulfanyl)ethylpiperidine
• CAS No: 1598148-59-4
• MF: C₁₃H₂₅NS
• MW: 227.409302473068
• MDL: MFCD29034774
• CID: 5181053
• PubChem ID: 71778042
• Update Time: 2025-09-27

4-2-(cyclohexylsulfanyl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[2-(cyclohexylthio)ethyl]-
• 4-2-(cyclohexylsulfanyl)ethylpiperidine

• MDL： MFCD29034774
• Inchi： 1S/C13H25NS/c1-2-4-13(5-3-1)15-11-8-12-6-9-14-10-7-12/h12-14H,1-11H2
• InChI Key： MZALWMJKFMYQCM-UHFFFAOYSA-N
• SMILES： N1CCC(CCSC2CCCCC2)CC1

Additional information on 4-2-(cyclohexylsulfanyl)ethylpiperidine

Professional Introduction to Compound with CAS No. 1598148-59-4 and Product Name: 4-2-(cyclohexylsulfanyl)ethylpiperidine

The compound with the CAS number 1598148-59-4 and the product name 4-2-(cyclohexylsulfanyl)ethylpiperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural motif, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a cyclohexylsulfanyl group appended to a piperidine ring introduces specific pharmacophoric features that are of great interest to researchers exploring novel therapeutic agents.

Recent studies have highlighted the versatility of piperidine derivatives in medicinal chemistry, particularly their role as key structural elements in bioactive molecules. The 4-2-(cyclohexylsulfanyl)ethylpiperidine scaffold, with its ability to modulate biological targets, has been investigated for its potential in treating various diseases. Its chemical structure allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability, which are critical factors in drug design.

In the context of modern drug discovery, the development of small-molecule inhibitors and activators often relies on the optimization of known scaffolds. The cyclohexylsulfanyl moiety in 4-2-(cyclohexylsulfanyl)ethylpiperidine contributes to enhanced binding affinity and selectivity towards specific biological targets. This has been demonstrated in several preclinical studies where analogs of this compound have shown promising activity in models of neurological disorders, cardiovascular diseases, and inflammation.

The synthesis of 4-2-(cyclohexylsulfanyl)ethylpiperidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal catalysis and asymmetric synthesis, have been employed to achieve the desired stereochemical purity. These techniques not only improve the efficiency of the synthetic process but also enhance the overall quality of the final product.

One of the most compelling aspects of 4-2-(cyclohexylsulfanyl)ethylpiperidine is its potential as a lead compound for further derivatization. By modifying various functional groups within its structure, researchers can explore a wide range of biological activities. For instance, replacing the cyclohexylsulfanyl group with other sulfur-containing moieties or introducing additional substituents on the piperidine ring can lead to novel compounds with enhanced pharmacological properties.

The pharmacokinetic profile of 4-2-(cyclohexylsulfanyl)ethylpiperidine is another area of active investigation. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics when tested in vitro and in vivo. These findings are crucial for assessing its suitability for clinical development and for predicting potential side effects.

In conclusion, 4-2-(cyclohexylsulfanyl)ethylpiperidine (CAS No. 1598148-59-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive scaffold for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.